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Compound of Interest

Compound Name: Vicriviroc

Cat. No.: B7856022

For Immediate Implementation: This document provides essential safety and logistical
information for laboratory professionals handling Vicriviroc. Adherence to these procedures is
critical to mitigate risks and ensure a safe research environment. Vicriviroc, a CCR5
antagonist, is classified as a potent pharmaceutical compound. While not cytotoxic, it is harmful
if swallowed, causes serious eye irritation, and may cause damage to organs through
prolonged or repeated exposure.

Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of Vicriviroc to ensure the appropriate
level of protection is employed. The following table summarizes the required PPE for various
laboratory activities involving this compound.
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Experimental Protocols: Safe Handling Procedures

Receiving and Unpacking:

Visually inspect the package for any signs of damage or leakage upon receipt.

e Don alab coat and single-use nitrile gloves before opening the package in a designated

receiving area.

Carefully unpack the container, verifying the label and integrity of the primary container.

Wipe the exterior of the primary container with a damp cloth before transferring it to the
designated storage location.

Dispose of packing materials as regular waste unless contamination is suspected.
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Weighing of Powdered Vicriviroc:

o Perform all weighing activities within a certified chemical fume hood or a ventilated balance
enclosure to minimize inhalation exposure.[1]

e Wear a disposable gown over a lab coat, safety goggles, and double nitrile gloves. An N95 or
higher-rated respirator is mandatory for handling powdered compounds outside of a
containment system.

» Use dedicated spatulas and weighing papers.

e Clean the balance and surrounding surfaces with a damp cloth immediately after use to
remove any residual powder.

o Collect all disposable materials (gloves, gown, weighing papers) in a designated waste bag.
Solution Preparation:

o Conduct all solution preparation activities within a certified chemical fume hood.

o Wear a disposable gown over a lab coat, safety goggles, and double nitrile gloves.

e Add solvent to the powdered Vicriviroc slowly to avoid aerosolization.

o Cap the container securely and mix gently until the compound is fully dissolved.

» Label the solution container clearly with the compound name, concentration, solvent, date,
and appropriate hazard symbols.

Operational and Disposal Plans

Storage: Store Vicriviroc in a cool, dry, and well-ventilated area, away from incompatible
materials. Keep the container tightly sealed.

Spill Response Plan:
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Spill Scenario

Immediate Actions

Cleanup Procedure

Small Powder Spill (<1g)

1. Alert others in the area. 2.
Evacuate the immediate
vicinity. 3. Do not attempt to

dry sweep.

1. Don appropriate PPE
(respirator, gown, double
gloves, goggles). 2. Gently
cover the spill with damp paper
towels to avoid raising dust. 3.
Carefully wipe up the material,
working from the outside in. 4.
Place all contaminated
materials in a sealed plastic
bag. 5. Clean the spill area

with soap and water.

Large Powder Spill (>19)

1. Evacuate the laboratory
immediately and secure the
area. 2. Alert the laboratory
supervisor and institutional
safety office. 3. Do not re-enter

the area until authorized.

1. Cleanup should only be
performed by trained
emergency response

personnel.

Liquid Spill

1. Alert others in the area. 2.
Contain the spill with

absorbent pads.

1. Don appropriate PPE
(gown, double gloves,
goggles). 2. Absorb the spill
with inert material (e.g.,
vermiculite, sand). 3. Place the
absorbed material into a
sealed container. 4. Clean the

spill area with soap and water.

Waste Disposal Plan: All waste contaminated with Vicriviroc must be disposed of as non-

cytotoxic pharmaceutical waste.
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Waste Type

Collection Container

Disposal Method

Solid Waste (gloves, gowns,

wipes, etc.)

Labeled, sealed plastic bags
within a designated

pharmaceutical waste

container (typically a blue bin).

[2](3]

Incineration through a licensed

hazardous waste vendor.[4]

Liquid Waste (unused

solutions)

Clearly labeled, sealed, and

chemically resistant container.

Collection by a licensed
hazardous waste vendor for
incineration. Do not pour down

the drain.

Sharps (needles, scalpels)

Puncture-resistant sharps
container labeled for

pharmaceutical waste.

Collection by a licensed

hazardous waste vendor.

Visual Guidance: PPE Selection Workflow
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Vicriviroc Handling: PPE Selection Workflow

Risk Assessment
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Caption: Workflow for selecting appropriate PPE when handling Vicriviroc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Vicriviroc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7856022#personal-protective-equipment-for-
handling-vicriviroc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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